Cas no 1428378-64-6 (N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide)

• Product Name: N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide
• CAS No: 1428378-64-6
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 6408264
• PubChem ID: 71806078
• Update Time: 2025-06-24

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide
• AKOS024558820
• 1428378-64-6
• F6436-0071
• N-(1-METHYL-2-OXO-3H-INDOL-5-YL)-2-PHENOXYETHANESULFONAMIDE
• N-(1-methyl-2-oxoindolin-5-yl)-2-phenoxyethanesulfonamide

• Inchi： 1S/C17H18N2O4S/c1-19-16-8-7-14(11-13(16)12-17(19)20)18-24(21,22)10-9-23-15-5-3-2-4-6-15/h2-8,11,18H,9-10,12H2,1H3
• InChI Key： OEDHTWFIPZUTEV-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)(NC1C=CC2=C(C=1)CC(N2C)=O)(=O)=O

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide

Introduction to N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide (CAS No. 1428378-64-6)

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide, identified by its CAS number 1428378-64-6, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a sulfonamide group and a substituted indole core suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

The structural motif of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide encompasses several key functional groups that contribute to its unique chemical and biological properties. The indole ring, a well-known pharmacophore in medicinal chemistry, is modified with a methyl group and an oxo group at the 2-position, enhancing its potential to interact with biological receptors. Additionally, the sulfonamide moiety at the 1-position introduces a polar and charged character, which can influence solubility and binding affinity.

In recent years, there has been a growing interest in indole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific modification of the indole ring in N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide may confer additional therapeutic benefits by fine-tuning its interaction with biological targets. For instance, studies have shown that indole derivatives can modulate enzyme activity and signal transduction pathways, which are crucial for various physiological processes.

The phenoxyethane moiety in the compound's name also plays a significant role in determining its pharmacological profile. This group is commonly found in bioactive molecules and is known to enhance binding affinity to certain receptors. The sulfonamide linkage further contributes to the molecule's ability to interact with biological systems by forming hydrogen bonds and ionic interactions. These features make N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide a versatile scaffold for drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. By leveraging these tools, scientists have been able to identify potential lead compounds for further development. N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyethane-1-sulfonamide, with its unique structural features, has been subjected to virtual screening studies to assess its potential as an inhibitor of various enzymes and receptors implicated in human diseases.

In vitro studies have begun to unravel the mechanistic aspects of N-(1-methyl-2-o xo -2 ,3 -dihydro -1 H -indol -5 -yl)- 2 -pheno xy ethane - 1 -sulfon amide. Initial experiments have demonstrated its ability to modulate the activity of enzymes such as cytochrome P450 isoforms, which are involved in drug metabolism. Additionally, the compound has shown promise in inhibiting kinases and other signaling proteins that play a role in cancer progression. These findings suggest that N-( 1 -methyl - 2 -ox o - 2 ,3 -dihydro - 1 H -ind ol -5 -yl strong >)-< strong > 2 -pheno xy etha ne - 1 -sulfona mide strong > may serve as a valuable tool for investigating disease mechanisms and developing novel therapeutics.

The synthesis of N-( 1 -methyl - 2 -ox o - 2 ,3 -dihydro - 1 H -ind ol -5 -yl strong >)-< strong > 2-pheno xy etha ne strong > is another area of active research. Researchers have developed multi-step synthetic routes that utilize readily available starting materials and optimized reaction conditions. These efforts aim to improve yield and scalability while maintaining high purity standards. The synthesis strategies employed for this compound could provide insights into the development of other structurally related molecules with similar pharmacological profiles.

The potential applications of N-( 1-methyl strong >)-< strong > (5-indolyl)phenoxy] ethan amide strong > extend beyond traditional therapeutic areas. For instance, it has been proposed that this compound could be used in diagnostic assays to probe biological pathways or as a tool compound for studying enzyme mechanisms. Furthermore, its unique structural features make it an attractive candidate for developing novel imaging agents that could aid in disease detection and monitoring.

In conclusion, N-( 1-methyl strong >)-[ (5-indolyl)phenoxy] ethan amide (CAS No. < strong >1428378 strong >) is a compound with significant potential in pharmaceutical research. Its intricate structure and diverse functional groups make it a versatile scaffold for drug discovery efforts aimed at treating various human diseases. Ongoing studies are expected to provide further insights into its biological activities and mechanisms of action, paving the way for new therapeutic interventions.